Cas no 51305-47-6 (2-Thiophenemethanamine, N-(4-fluorophenyl)-)

• Product Name: 2-Thiophenemethanamine, N-(4-fluorophenyl)-
• CAS No: 51305-47-6
• MF: C₁₁H₁₀FNS
• MW: 207.267204761505
• CID: 5227315
• Update Time: 2026-03-07

2-Thiophenemethanamine, N-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(4-fluorophenyl)-

• Inchi： 1S/C11H10FNS/c12-9-3-5-10(6-4-9)13-8-11-2-1-7-14-11/h1-7,13H,8H2
• InChI Key： BTESPOBCANPHTF-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C(F)C=C2)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Thiophenemethanamine, N-(4-fluorophenyl)-

Exploring the Versatile Applications and Properties of 2-Thiophenemethanamine, N-(4-fluorophenyl)- (CAS No. 51305-47-6)

In the realm of organic chemistry and pharmaceutical research, 2-Thiophenemethanamine, N-(4-fluorophenyl)- (CAS No. 51305-47-6) stands out as a compound of significant interest. This molecule, characterized by its thiophene and fluorophenyl moieties, has garnered attention for its potential applications in drug discovery, material science, and agrochemical development. Researchers and industry professionals are increasingly exploring its unique properties, driven by the growing demand for novel compounds that can address contemporary challenges in healthcare and technology.

The structural features of 2-Thiophenemethanamine, N-(4-fluorophenyl)- make it a valuable building block in synthetic chemistry. The thiophene ring is known for its electron-rich nature, which enhances the compound's reactivity and binding affinity in various chemical reactions. Meanwhile, the 4-fluorophenyl group introduces steric and electronic effects that can fine-tune the molecule's biological activity. This combination has led to its use in the design of pharmaceutical intermediates, ligands for catalysis, and functional materials.

One of the most compelling aspects of 2-Thiophenemethanamine, N-(4-fluorophenyl)- is its role in drug discovery. With the pharmaceutical industry focusing on targeted therapies and personalized medicine, this compound has been investigated for its potential as a scaffold for kinase inhibitors and GPCR modulators. Recent studies have highlighted its utility in developing treatments for neurological disorders and inflammatory diseases, aligning with the current trend toward addressing unmet medical needs. Additionally, its fluorine-substituted aromatic ring is a key feature in modern medicinal chemistry, as fluorine atoms often improve metabolic stability and bioavailability.

Beyond pharmaceuticals, 2-Thiophenemethanamine, N-(4-fluorophenyl)- has found applications in material science. Its ability to form stable complexes with metals makes it a candidate for organic electronics, such as OLEDs and conductive polymers. The compound's thiophene backbone is particularly attractive for designing photovoltaic materials, which are critical for renewable energy solutions. As the world shifts toward sustainable technologies, the demand for high-performance organic materials like this is expected to rise.

In the agrochemical sector, 2-Thiophenemethanamine, N-(4-fluorophenyl)- has been explored for its potential as a pesticide intermediate. The fluorophenyl group can enhance the lipophilicity and penetration of agrochemicals, improving their efficacy. This aligns with the global push for eco-friendly pest control solutions that minimize environmental impact while maintaining high crop yields. Researchers are also investigating its use in herbicide formulations, where its unique structure could lead to more selective and less toxic products.

The synthesis and characterization of 2-Thiophenemethanamine, N-(4-fluorophenyl)- require advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for its applications in high-value industries. Moreover, the growing interest in green chemistry has spurred efforts to develop more sustainable synthetic routes for this compound, reducing waste and energy consumption.

As the scientific community continues to uncover the potential of 2-Thiophenemethanamine, N-(4-fluorophenyl)-, its relevance in cutting-edge research is undeniable. Whether in drug development, advanced materials, or agrochemical innovation, this compound exemplifies the intersection of chemistry and modern technology. For researchers and industry professionals seeking to stay ahead of the curve, understanding its properties and applications is essential.